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Compound Name: (2)-Akuammidine
CAS No.: 113973-31-2
Cat. No.: B1181189
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For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of (Z)-Akuammidine, a sarpagan-
type monoterpenoid indole alkaloid. It is designed to equip researchers and drug development
professionals with the essential knowledge to understand and utilize this compound in their
scientific endeavors. This document delves into its chemical identity, physicochemical
properties, synthesis, biological activity, and relevant experimental protocols, grounding all
information in authoritative scientific literature.

Chemical Identity and Physicochemical Properties

(Z)-Akuammidine is a complex natural product with a pentacyclic structure. A thorough
understanding of its fundamental properties is the first step in any research application.

IUPAC Name and CAS Number

* IUPAC Name: methyl 15-ethylidene-13-(hydroxymethyl)-3,17-
diazapentacyclo[12.3.1.02,10.04,9.012,17]octadeca-2(10),4,6,8-tetraene-13-carboxylate[1]
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e Synonyms: 19-(Z)-Akuammidine

e CAS Number: 113973-31-2

Physicochemical Data

A summary of the key physicochemical properties of (Z)-Akuammidine is presented in Table 1.
This data is critical for designing experimental conditions, including solvent selection for assays
and formulation development.

Property Value Source
Molecular Formula C21H24N203 PubChem
Molecular Weight 352.43 g/mol PubChem
Appearance White to off-white solid MedChemExpress
Melting Point 240 °C Biosynth

Solubility Soluble in DMSO MedChemExpress
Storage Store at -20°C, protect from MedChemExpress

light

Table 1: Physicochemical Properties of (Z)-Akuammidine

Sourcing and Synthesis

(2)-Akuammidine can be obtained from natural sources or through total synthesis, providing
researchers with different avenues for acquiring the compound for their studies.

Natural Occurrences

(Z)-Akuammidine is an alkaloid found in various medicinal plants, most notably:
e Gelsemium elegans|2]

 Picralima nitida (Akuamma seeds)[3]
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¢ Alstonia scholaris

The presence of (Z)-Akuammidine in these botanicals, which have a history of use in
traditional medicine, has spurred interest in its pharmacological properties.

Total Synthesis

The first total synthesis of (Z)-Akuammidine was accomplished by Zhang and co-workers in
2022 as part of a unified approach to sarpagine- and koumine-type alkaloids[2]. The synthetic
strategy provides a reliable and scalable method for obtaining the pure compound, which is
crucial for detailed pharmacological studies and potential drug development.

The synthesis initiates from (3S)-aldehyde derived from tryptophol. A key feature of the
synthesis is the stereoselective olefination to install the characteristic (Z)-terminal alkene[2].
The final steps involve a Knoevenagel condensation with formaldehyde[2]. A simplified
workflow of this synthetic approach is illustrated below.
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Figure 1: Simplified workflow of the total synthesis of (Z)-Akuammidine.

This synthetic route provides access to both (Z)-Akuammidine and its (E)-isomer by selecting
the appropriate olefination conditions, allowing for comparative biological studies.

Biological Activity and Mechanism of Action

(Z)-Akuammidine exhibits a range of biological activities, with its interaction with opioid
receptors being of significant interest.

Opioid Receptor Modulation

© 2026 BenchChem. All rights reserved. 4/14 Tech Support


https://www.benchchem.com/product/b1181189/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-z-akuammidine
https://www.benchchem.com/product/b1181189/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-z-akuammidine
https://www.benchchem.com/product/b1181189/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-z-akuammidine
https://www.benchchem.com/product/b1181189/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-z-akuammidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181189?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(Z)-Akuammidine is known to interact with opioid receptors. While specific binding affinities for
the (Z)-isomer are not extensively reported, studies on the closely related "Akuammidine”
(stereochemistry often unspecified) show a preference for the p-opioid receptor. The reported
binding affinities (Ki) are 0.6 uM for y, 2.4 uM for &, and 8.6 uM for k-opioid binding sites[4]. It is
important to note that akuammine, another alkaloid from Picralima nitida, acts as an antagonist
at p-opioid receptors[4]. This highlights the need for precise characterization of the specific
isomer being studied.

The agonist activity of akuammidine at the p-opioid receptor suggests potential for analgesic
effects. The downstream signaling cascade of p-opioid receptor activation is well-established
and is depicted in the diagram below.

Intracellular Signaling

Cell Membrane ‘
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Figure 2: Postulated downstream signaling pathway of (Z)-Akuammidine at the p-opioid
receptor.

Other Biological Activities

Beyond its effects on opioid receptors, (Z)-Akuammidine has been reported to possess
several other biological properties, although quantitative data for the pure (Z2)-isomer is often
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limited. These include:
o Anti-inflammatory and Anti-asthmatic properties[4]

o Cytotoxic activity: Various alkaloids from Gelsemium elegans have shown cytotoxicity
against different cancer cell lines, with IC50 values in the micromolar range[2]. However,
specific IC50 values for (Z)-Akuammidine are not well-documented in the readily available
literature.

o Antimicrobial and Antioxidant activities

Further research is required to isolate and quantify the specific contributions of (Z)-
Akuammidine to these effects.

Pharmacokinetics

A study on the toxicokinetics of 11 Gelsemium alkaloids in rats following intravenous
administration provides valuable insight into the disposition of (Z)-Akuammidine[5]. The key
pharmacokinetic parameters are summarized in Table 2.

Parameter Value Unit
AUC(0-1) 115.3+25.4 ng/mLh
AUC(0-) 118.9 +26.2 ng/mLh
MRT(0-t) 1.9+0.3 h
MRT(0-o0) 2.0+0.3 h

ta/2z 1.8+£0.3 h

Vz 1109.1 £ 201.5 mL/kg
CLz/F 851.3 +162.7 mL/h/kg
Cmax 76.4 £ 15.8 ng/mL

Table 2: Toxicokinetic parameters of (Z)-Akuammidine in rats after intravenous administration
(0.1 mg/kg)[5]
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These results indicate that (Z)-Akuammidine has a relatively short half-life and a large volume
of distribution in rats.

Experimental Protocols

To facilitate further research, this section provides a detailed protocol for the quantification of
(Z)-Akuammidine in plasma using UPLC-MS/MS, based on methodologies reported for related
alkaloids[2].

UPLC-MS/MS Quantification of (Z)-Akuammidine in Rat
Plasma

Objective: To establish a robust and sensitive method for the quantification of (Z)-
Akuammidine in a biological matrix.

Materials:

(2)-Akuammidine standard

Internal standard (e.g., strychnine)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Rat plasma (blank)
Instrumentation:

o UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray
ionization (ESI) source.

Procedure:

o Standard and Sample Preparation:

© 2026 BenchChem. All rights reserved. 7/14 Tech Support


https://www.benchchem.com/product/b1181189/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-z-akuammidine
https://www.benchchem.com/product/b1181189/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-z-akuammidine
https://www.tandfonline.com/doi/full/10.1080/14756366.2022.2155639
https://www.benchchem.com/product/b1181189/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-z-akuammidine
https://www.benchchem.com/product/b1181189/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-z-akuammidine
https://www.benchchem.com/product/b1181189/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-z-akuammidine
https://www.benchchem.com/product/b1181189/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-z-akuammidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181189?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Prepare stock solutions of (Z)-Akuammidine and the internal standard in methanol or
DMSO.

o Create a series of calibration standards by spiking blank rat plasma with known
concentrations of (Z)-Akuammidine.

o For plasma samples, add an internal standard and precipitate proteins by adding three
volumes of ice-cold acetonitrile.

o Vortex and centrifuge to pellet the precipitated proteins.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream
of nitrogen.

o Reconstitute the residue in the mobile phase for injection.

UPLC-MS/MS Conditions:

o Column: Waters UPLC BEH C18 column (e.g., 50 mm x 2.1 mm, 1.7 pum)

o Mobile Phase A: Water with 0.1% formic acid

o Mobile Phase B: Acetonitrile with 0.1% formic acid

o Flow Rate: 0.3 mL/min

o Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping
up to a high percentage of mobile phase B to elute the analyte, followed by a re-
equilibration step.

o Injection Volume: 5 pL

o lonization Mode: ESI Positive

o Scan Type: Multiple Reaction Monitoring (MRM)

o MRM Transitions: These need to be optimized by infusing a standard solution of (Z)-
Akuammidine. The parent ion will be [M+H]* (m/z 353.2). Product ions will result from the
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fragmentation of the parent molecule.

o Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of (Z)-Akuammidine to the
internal standard against the nominal concentration of the calibration standards.

o Determine the concentration of (Z)-Akuammidine in the unknown samples by
interpolating their peak area ratios from the calibration curve.

Workflow Diagram:
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Figure 3: Workflow for the UPLC-MS/MS quantification of (Z)-Akuammidine in plasma.
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Conclusion and Future Directions

(Z)-Akuammidine is a fascinating natural product with a complex chemical structure and
promising, yet not fully characterized, biological activities. Its interaction with opioid receptors
presents a potential starting point for the development of novel analgesics. However, this guide
also highlights several areas where further research is critically needed. Specifically, detailed
investigations into its solubility and stability, a more precise determination of its binding affinities
for various receptors, and a comprehensive evaluation of its cytotoxic and other biological
effects using the pure (2)-isomer are essential next steps. The availability of a total synthesis
route will be invaluable in enabling these future studies and unlocking the full therapeutic
potential of (Z)-Akuammidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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